N-[5-[(2-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide

• IUPAC Name: N-[5-[(2-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide
• InChI: InChI=1S/C19H19N3OS2/c1-14-7-5-6-10-16(14)13-24-19-22-21-18(25-19)20-17(23)12-11-15-8-3-2-4-9-15/h2-10H,11-13H2,1H3,(H,20,21,23)
• InChI Key: SMQLZQJYKMCREK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C(S2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C19H19N3OS2
• Molecular Weight: 369.5 g/mol

Description

N-[5-[(2-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as "compound X" in scientific literature.

Scientific Research Applications

Anticancer Activity

A study by Gomha et al. (2017) explored the synthesis and evaluation of novel thiazole and 1,3,4-thiadiazole derivatives as potent anticancer agents. These compounds demonstrated significant in vitro anticancer activity against hepatocellular carcinoma cell lines, with specific compounds showing promising IC50 values, highlighting the potential of such derivatives in cancer therapy (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).

Antimicrobial and Antifungal Action

Research conducted by Sych et al. (2019) on the synthesis of 2N (R)-5R1-1,3,4-thiadiazol-2-yl-arylsulfonamides and related compounds revealed significant antimicrobial and antifungal activities. These substances displayed sensitivity to both Gram-positive and Gram-negative bacteria and exhibited antifungal effects against Candida albicans, suggesting their potential in developing new antimicrobial and antifungal agents (Sych, Drapak, Suleiman, Rakhimova, Kobzar, Sych, & Perekhoda, 2019).

Enzyme Inhibition

The work of Büyükkıdan et al. (2013) on synthesizing novel metal complexes of N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-4-benzoyl-1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3-carboxamide revealed strong inhibitory properties against carbonic anhydrase isoenzymes. These complexes were more potent inhibitors than acetazolamide, a standard control compound, indicating the potential of thiadiazole derivatives as enzyme inhibitors (Büyükkıdan, Bülbül, Kasımoğulları, & Büyükkıdan, 2013).

Photophysical Properties

Murai et al. (2018) investigated the synthesis and photophysical properties of 5-N-arylaminothiazoles with sulfur-containing groups. This study highlighted the influence of sulfur-containing functional groups on the electronic structures of thiazoles, opening avenues for their use in material sciences and sensing applications due to their distinct photophysical characteristics (Murai, Furukawa, & Yamaguchi, 2018).

Mechanism of Action

Target of action

Compounds with a 1,3,4-thiadiazole moiety have been found to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial .

Mode of action

The exact mode of action can vary greatly depending on the specific compound and its targets. For example, some 1,3,4-thiadiazole derivatives have been found to have anticonvulsant activity, potentially by interacting with specific receptors in the brain .

Biochemical pathways

Again, this can vary greatly depending on the specific compound and its targets. Some 1,3,4-thiadiazole derivatives might affect pathways related to inflammation, cancer cell proliferation, or neuronal signaling .

Result of action

The molecular and cellular effects of a compound can depend on its targets and mode of action. For example, an anticancer compound might induce apoptosis in cancer cells, while an anti-inflammatory compound might reduce the production of pro-inflammatory cytokines .